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‘ Compound of Interest

Compound Name: BPR1J-097 Hydrochloride

Cat. No.: B10787299

For Research Use Only. Not for human or veterinary use.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling BPR1J-097
potent, biologically active small molecule, it requires careful handling to minimize exposure and ensure a safe laboratory environment. The following |
on best practices for handling potent research-grade kinase inhibitors.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling BPR1J-097 Hydrochloride. The specific PPE required varies with the laboratory activi

Laboratory Activity Recommended Personal Protective Equipment

Weighing and Aliquoting (Solid Form) - Respirator: NIOSH-approved N95 or higher-rated respirator.

- Gloves: Two pairs of nitrile gloves (double-gloving); change immediately upon
contamination.

- Eye Protection: Chemical splash goggles for a complete seal around the eyes.

- Lab Coat: Dedicated, disposable, or non-absorbent lab coat.

- Ventilation: Certified chemical fume hood or powder containment hood.

Solution Preparation and Handling - Gloves: Two pairs of nitrile gloves.

- Eye Protection: Chemical splash goggles or a face shield if there is a significant splash
risk.

- Lab Coat: Standard laboratory coat.

- Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays - Gloves: Nitrile gloves.

- Eye Protection: Safety glasses with side shields.

- Lab Coat: Standard laboratory coat.

- Ventilation: Biological safety cabinet (BSC).

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical to ensure safety. All manipulations of solid BPR1J-097 Hydrochloride and its concentrated solut
performed in a designated area within a certified chemical fume hood.
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Caption: Workflow for safely handling BPR1J-097 Hydrochloride.

Experimental Protocol: Stock Solution Preparation

* Preparation: Designate a specific area within a chemical fume hood for the procedure. Ensure all necessary PPE is worn.

» Weighing: Tare a suitable container on a calibrated analytical balance. Carefully weigh the desired amount of BPR1J-097 Hydrochloride powder.
» Solubilization: Add the appropriate solvent (e.g., DMSO) to the container with the powder.

« Mixing: Gently swirl or vortex the solution until the compound is completely dissolved.

» Storage: Store the stock solution in a clearly labeled, sealed container at the recommended temperature, typically -20°C or -80°C.

Disposal Plan: Managing Contaminated Waste

Proper disposal of BPR1J-097 Hydrochloride and all contaminated materials is crucial to prevent environmental contamination and accidental expo:
should be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

. Collect all disposable items that have come into contact with the compounc
Solid Waste . . .
tips, tubes, gloves) in a dedicated, sealed, and clearly labeled hazardous w

o Collect unused solutions and contaminated media in a labeled, leak-proof |
Liquid Waste . .
waste container. Do not pour down the drain.

o Decontaminate all non-disposable equipment and work surfaces with an aj
Decontamination . . . . .
solvent or cleaning solution. Collect the cleaning materials as solid hazardc

digraph "Disposal Plan" {

graph [rankdir="TB", splines=ortho, nodesep=0.6];

node [shape=rectangle, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"];
edge [color="#EA4335"];

"Compound_Use" [label="Use of BPR1J-097 Hydrochloride"];

"Solid Waste" [label="Contaminated Solid Items\n(Gloves, Tubes, Tips)"];
"Liquid Waste" [label="Unused Solutions &\nContaminated Media"];
"Equipment" [label="Non-Disposable Equipment"];

"Hazardous_Solid Container" [label="Labeled Hazardous\nSolid Waste Container", shape=box, style=filled, fillc
"Hazardous Liquid Container" [label="Labeled Hazardous\nLiquid Waste Container", shape=box, style=filled, fil
"Decontamination Process" [label="Decontaminate with\nAppropriate Solvent"];

"Compound Use" -> "Solid Waste";
"Compound Use" -> "Liquid Waste";
"Compound Use" -> "Equipment";

"Solid Waste" -> "Hazardous Solid Container";
"Liquid Waste" -> "Hazardous Liquid Container";
"Equipment" -> "Decontamination Process" -> "Hazardous Solid Container" [label="Dispose of\nCleaning Material

}
Caption: Disposal plan for BPR1J-097 Hydrochloride waste.

Emergency Procedures

In the event of accidental exposure, immediate action is required.
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Exposure Type Immediate Action

Immediately flush eyes with plenty of water for at least 15 minutes, occasic
Eye Contact ) ’ ' . .
upper and lower eyelids. Seek immediate medical attention.

. Immediately wash the affected area with soap and plenty of water. Remove
Skin Contact . A L .
clothing. Seek medical attention if irritation develops or persists.

Move the exposed individual to fresh air. If not breathing, give artificial resg

Inhalation o . . . ) .
breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion Do not induce vomiting. Wash out mouth with water. Seek immediate medi
Evacuate the area. Wear appropriate PPE, including a respirator. Cover th

Spill inert absorbent material and collect it in a sealed container for hazardous v

Ventilate the area and wash the spill site after material pickup is complete.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering uast

scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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